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Compound of Interest

Compound Name: Methyl 4-phenylbutanoate

Cat. No.: B1331465

Introduction

Methyl 4-phenylbutanoate (CAS No. 2046-17-5) is an ester recognized for its potent and
multifaceted aroma profile.[1][2] Chemically, it is a fatty acid methyl ester.[1][2] While it has
established uses in flavor compositions, particularly for strawberry and honey notes, its
olfactory characteristics make it a valuable ingredient for fine fragrance and cosmetic
applications.[1][2] These notes provide researchers and perfumers with a comprehensive guide
to the evaluation and application of methyl 4-phenylbutanoate as a fragrance ingredient.

Physicochemical and Olfactory Properties

Methyl 4-phenylbutanoate is a colorless liquid with a powerful, sweet, fruity, and floral odor
profile, often with nuances of honey.[1][3][4][5] Its scent is versatile, allowing it to act as a

modifier or a key component in various fragrance compositions.

Table 1: Physicochemical Properties of Methyl 4-Phenylbutanoate
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Property Value Reference

IUPAC Name methyl 4-phenylbutanoate [3]
Methyl 4-phenylbutyrate,

Synonyms [3]
Methyl benzenebutanoate

CAS Number 2046-17-5 [3]

Molecular Formula C11H1402 [3]

Molecular Weight 178.23 g/mol [3]

Appearance Colourless liquid [315]

N _ 258.00 to 259.00 °C @ 760.00

Boiling Point [3]
mm Hg

Density 0.996 - 1.002 g/cm3 [3]

Refractive Index

1.483 -1.489

[3]

Solubility

Soluble in oils and ethanol;

slightly soluble in water

[3]

| LogP | 2.77 [[3] |

Table 2: Olfactory Profile

Note Descriptor
Primary Sweet, Fruity
Secondary Floral, Honey

| Sub-notes | Can be used to modify strawberry and various fruit complexes |

Regulatory and Safety Summary

Methyl 4-phenylbutanoate has been evaluated for safety, particularly in the context of its use
as a flavoring agent.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://m.chemicalbook.com/ProductChemicalPropertiesCB1347540_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-phenylbutyrate
https://www.benchchem.com/product/b1331465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Table 3: Safety and Regulatory Information

Organization/Regulation Finding/Status

. "No safety concern at
JECFA (Joint FAO/WHO

Expert Committee on Food

current levels of intake
when used as a flavouring

Reference

[31[6]

Additives)
agent."
Reported as not meeting GHS
GHS Classification hazard criteria by the majority [3]
of notifiers.
FDA (U.S. Food and Drug Listed as a flavoring agent or 3]
Administration) adjuvant (21 CFR 172.515).
FEMA Number 2739 [3]

| Australian Inventory of Industrial Chemicals (AICIS) | Listed under Benzenebutanoic acid,

methyl ester. |[3] |

Experimental Protocols

The following protocols outline standard procedures for the evaluation of methyl 4-

phenylbutanoate for use in fragrance applications.

Protocol: Sensory Evaluation of Fragrance Ingredient

Objective: To systematically evaluate the olfactory characteristics of methyl 4-

phenylbutanoate at various concentrations.
Materials:

o Methyl 4-phenylbutanoate

o Ethanol (perfumer's grade, odorless)

» Glass beakers and graduated cylinders
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Volumetric flasks (10 mL)

Pipettes

Standard perfumer's smelling strips

Labeled sample vials
Methodology:
e Preparation of Dilutions:

o Prepare a 10% dilution of methyl 4-phenylbutanoate in perfumer's grade ethanol by
adding 1 mL of the raw material to 9 mL of ethanol in a volumetric flask.

o From the 10% solution, prepare further serial dilutions of 1% and 0.1%.
o Label each dilution clearly.

e Olfactory Assessment:

o

Dip a clean smelling strip into the 10% dilution, ensuring it is saturated to about 1 cm.
o Allow the ethanol to evaporate for approximately 10-15 seconds.

o Evaluate the "top note" of the fragrance by smelling the strip in short, light sniffs. Record
initial impressions (e.g., intensity, character).

o Set the strip aside on a labeled holder and re-evaluate at timed intervals to assess the
evolution of the scent:

» After 15 minutes (heart/middle notes)
» After 1 hour (heart/dry-down notes)
= After 4 hours (dry-down/base notes)

o Record detailed descriptors at each time point, noting any changes in character or
intensity.
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o Repeat the evaluation process for the 1% and 0.1% dilutions to understand the impact of
concentration on the odor profile.

o Data Recording:

o Use a standardized evaluation sheet to record descriptors, intensity (on a scale of 1-10),
and longevity for each dilution at each time point.

Protocol: Stability and Compatibility in a Model
Cosmetic Base (Eau de Toilette)

Objective: To assess the physical and chemical stability of methyl 4-phenylbutanoate in a
simple hydroalcoholic solution and its impact on the final product's characteristics.

Materials:

Methyl 4-phenylbutanoate

e Model Eau de Toilette (EdT) base (e.g., 80% Ethanol, 15% Deionized Water, 5% Solubilizer
like PEG-40 Hydrogenated Castor Oil)

» Finished fragrance compound containing methyl 4-phenylbutanoate at a known
concentration (e.g., 5%)

o Control sample (EdT base without the fragrance compound)

o Glass storage bottles with airtight caps (amber or UV-protected)

 Stability chambers/ovens set to various environmental conditions.[7]

o pH meter, viscometer

Gas Chromatography-Mass Spectrometry (GC-MS) equipment (for chemical analysis)

Methodology:

e Sample Preparation:
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o Prepare a batch of the model EdT containing the fragrance compound. A typical
concentration for an EdT is 5-15%; for this test, use 10%.

o Prepare a control batch of the EdT base without any fragrance.

o Aliquot the samples into the glass storage bottles, ensuring minimal headspace.

 Stability Testing Conditions:

o Store samples under the following conditions for a period of 12 weeks.[8]

Accelerated: 40°C + 2°C / 75% RH + 5% RH[7]

Real-Time: 25°C + 2°C / 60% RH * 5% RH[7]

Light Exposure: Room temperature with exposure to natural or artificial daylight.

Freeze-Thaw Cycling: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.
» Evaluation Schedule:
o Analyze the samples at baseline (Time 0) and at weeks 1, 4, 8, and 12.
o Parameters for Evaluation:
o Physical and Chemical Integrity:[7]
» Appearance: Check for clarity, color change, and precipitation.

» Odor: Perform a sensory evaluation against the baseline sample to detect any changes
in scent profile, character, or intensity.

» pH Value: Measure and record the pH of the solution.
o Chemical Stability (Optional but Recommended):

» Use GC-MS to quantify the concentration of methyl 4-phenylbutanoate at each time
point to assess for degradation.
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o Data Analysis:

o Compile all data in a table to compare the changes over time across different storage
conditions.

o Any significant deviation from the baseline sample (e.g., >10% change in concentration,
noticeable color or odor change) may indicate an instability.

Experimental and Formulation Workflow

The integration of a new fragrance ingredient like methyl 4-phenylbutanoate into a final
product follows a structured workflow. This process ensures quality, safety, and desired
performance from initial screening to final production.
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Caption: Workflow for evaluating and incorporating a new fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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